Cas no 2090957-68-7 (6-(3,3-Difluoroazetidin-1-yl)nicotinic acid)

• Product Name: 6-(3,3-Difluoroazetidin-1-yl)nicotinic acid
• CAS No: 2090957-68-7
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 5722801
• PubChem ID: 121200824
• Update Time: 2025-06-08

6-(3,3-Difluoroazetidin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026708795
• F1907-4334
• 6-(3,3-difluoroazetidin-1-yl)nicotinic acid
• 2090957-68-7
• 6-(3,3-difluoroazetidin-1-yl)pyridine-3-carboxylic acid
• starbld0015980
• 3-Pyridinecarboxylic acid, 6-(3,3-difluoro-1-azetidinyl)-
• 6-(3,3-Difluoroazetidin-1-yl)nicotinic acid

• Inchi： 1S/C9H8F2N2O2/c10-9(11)4-13(5-9)7-2-1-6(3-12-7)8(14)15/h1-3H,4-5H2,(H,14,15)
• InChI Key： CTDJQTYBRFQXEI-UHFFFAOYSA-N
• SMILES： FC1(CN(C2C=CC(C(=O)O)=CN=2)C1)F

Computed Properties

• Exact Mass: 214.05538383g/mol
• Monoisotopic Mass: 214.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 401.8±45.0 °C(Predicted)
• pka: 2.94±0.10(Predicted)

Additional information on 6-(3,3-Difluoroazetidin-1-yl)nicotinic acid

Research Brief on 6-(3,3-Difluoroazetidin-1-yl)nicotinic Acid (CAS: 2090957-68-7): Recent Advances and Applications

6-(3,3-Difluoroazetidin-1-yl)nicotinic acid (CAS: 2090957-68-7) is a fluorinated nicotinic acid derivative that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique azetidine ring and difluoro substitution, exhibits promising pharmacological properties, particularly as a building block for the development of novel therapeutics. Recent studies have explored its potential in targeting various disease pathways, including inflammation, oncology, and metabolic disorders. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and therapeutic applications.

The synthesis of 6-(3,3-Difluoroazetidin-1-yl)nicotinic acid involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have reported improved protocols for introducing the difluoroazetidine moiety into the nicotinic acid scaffold, which is critical for enhancing the compound's metabolic stability and binding affinity to target proteins.

In terms of biological activity, 6-(3,3-Difluoroazetidin-1-yl)nicotinic acid has demonstrated potent inhibitory effects on specific enzymes and receptors implicated in disease pathways. For instance, recent in vitro studies have shown its efficacy as a modulator of G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological and inflammatory conditions. Additionally, its role as a precursor in the synthesis of kinase inhibitors has been explored, with promising results in preclinical models of cancer. These findings underscore the compound's versatility and potential as a lead structure in drug development.

One of the most notable applications of 6-(3,3-Difluoroazetidin-1-yl)nicotinic acid is in the design of small-molecule therapeutics for metabolic diseases. Recent research has highlighted its ability to modulate key metabolic enzymes, such as those involved in glucose homeostasis and lipid metabolism. This has sparked interest in its potential use for treating type 2 diabetes and obesity-related disorders. Furthermore, its favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, makes it an attractive candidate for further clinical development.

In conclusion, 6-(3,3-Difluoroazetidin-1-yl)nicotinic acid (CAS: 2090957-68-7) represents a promising chemical entity with broad applications in medicinal chemistry. Recent studies have elucidated its synthetic pathways, biological activities, and therapeutic potential, paving the way for its incorporation into next-generation drug candidates. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in vivo, with the ultimate goal of translating these findings into clinically viable treatments.